N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C14H10BrF2NO/c15-10-2-5-12(6-3-10)18-14(19)7-9-1-4-11(16)8-13(9)17/h1-6,8H,7H2,(H,18,19)
• InChI Key: FMRLMGLLDPKZRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CC2=C(C=C(C=C2)F)F)Br
• Molecular Formula: C14H10BrF2NO
• Molecular Weight: 326.14 g/mol

Description

N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide, also known as BDA-366, is a compound that has gained attention in the scientific community due to its potential applications in research. This compound belongs to a class of compounds known as arylacetamides, which have been found to have various biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide is not fully understood. However, it has been found to modulate the activity of certain receptors in the brain, such as the glutamate receptor and the sigma-1 receptor. These receptors are involved in various processes such as learning and memory, and their modulation by N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to increase the expression of certain proteins involved in neuroprotection, such as brain-derived neurotrophic factor (BDNF) and heat shock protein 70 (HSP70). It has also been found to decrease the production of reactive oxygen species (ROS), which can cause oxidative damage to cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide in lab experiments is its potential neuroprotective effects, which may be useful in studying neurological disorders. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a tool for studying the role of certain receptors in the brain, such as the sigma-1 receptor. Additionally, further research is needed to fully understand the mechanism of action of N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide and its effects on various biological processes.

Synthesis Methods

The synthesis of N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide involves the reaction between 4-bromobenzoyl chloride and 2,4-difluoroaniline in the presence of a base. The resulting product is then purified through recrystallization to obtain pure N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide.

Scientific Research Applications

N-(4-bromophenyl)-2-(2,4-difluorophenyl)acetamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may have the potential to treat neurological disorders such as Alzheimer's disease and Parkinson's disease.